Cas no 2303565-89-9 (3-Methyl-2-oxopyrrolidine-3-carbohydrazide)

• Product Name: 3-Methyl-2-oxopyrrolidine-3-carbohydrazide
• CAS No: 2303565-89-9
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• CID: 5729689
• PubChem ID: 137967214
• Update Time: 2025-05-22

3-Methyl-2-oxopyrrolidine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS040694195
• 3-Methyl-2-oxopyrrolidine-3-carbohydrazide
• 2303565-89-9

• Inchi： 1S/C6H11N3O2/c1-6(5(11)9-7)2-3-8-4(6)10/h2-3,7H2,1H3,(H,8,10)(H,9,11)
• InChI Key： KCXDLSKRRTVSCC-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN)=O)(C)CCN1

Computed Properties

• Exact Mass: 157.085126602g/mol
• Monoisotopic Mass: 157.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-Methyl-2-oxopyrrolidine-3-carbohydrazide

Recent Advances in the Study of 3-Methyl-2-oxopyrrolidine-3-carbohydrazide (CAS: 2303565-89-9)

The compound 3-Methyl-2-oxopyrrolidine-3-carbohydrazide (CAS: 2303565-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic carbohydrazide derivative exhibits unique structural features that make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the preparation of pharmacologically active compounds, particularly those targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of 3-Methyl-2-oxopyrrolidine-3-carbohydrazide derivatives. The research team developed an efficient synthetic route starting from commercially available 3-methyl-2-oxopyrrolidine, followed by hydrazide formation. The resulting compounds demonstrated moderate to strong inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 8 to 32 μg/mL.

In the context of neurological research, a recent preprint on bioRxiv (2024) reported that structural analogs of 3-Methyl-2-oxopyrrolidine-3-carbohydrazide showed promising activity as modulators of glutamate receptors. The study employed molecular docking simulations followed by in vitro electrophysiological assays, revealing that certain derivatives could selectively inhibit NMDA receptor subtypes while showing minimal effects on AMPA receptors. This selective modulation suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a chemical biology perspective, researchers have utilized 3-Methyl-2-oxopyrrolidine-3-carbohydrazide as a versatile building block for the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 publication in ACS Chemical Biology described its incorporation into novel E3 ligase-recruiting moieties, demonstrating enhanced proteasomal degradation of target proteins in cancer cell lines. The unique stereochemistry of the pyrrolidone ring was found to be crucial for maintaining the optimal spatial orientation required for effective ternary complex formation.

Recent advancements in analytical characterization techniques have also contributed to a better understanding of this compound's properties. A comprehensive spectroscopic analysis published in the Journal of Pharmaceutical and Biomedical Analysis (2023) provided detailed NMR and mass spectrometry data for 3-Methyl-2-oxopyrrolidine-3-carbohydrazide, including complete 1H and 13C NMR assignments and fragmentation patterns. These characterization data serve as valuable references for quality control in pharmaceutical applications.

Looking forward, the research community anticipates further exploration of 3-Methyl-2-oxopyrrolidine-3-carbohydrazide's potential in drug development. Current investigations focus on optimizing its pharmacokinetic properties through structural modifications, with particular emphasis on improving blood-brain barrier penetration for CNS-targeted therapies. The compound's versatility as a synthetic intermediate continues to make it a valuable tool in medicinal chemistry, with potential applications extending to the development of antiviral and anticancer agents.